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Compound of Interest

Compound Name: Boc-3-nitro-L-tyrosine

CAS No.: 5575-03-1

Cat. No.: B3037717

Get Quote

Executive Summary
Boc-3-nitro-L-tyrosine (N-tert-Butoxycarbonyl-3-nitro-L-tyrosine) is a specialized amino acid

derivative pivotal in modern drug discovery for structure-activity relationship (SAR) profiling,

peptidomimetic design, and site-specific labeling. Unlike standard tyrosine, the 3-nitro

derivative possesses a significantly lower phenolic pKa (~7.2 vs. ~10.0), allowing it to function

as an isosteric probe for phosphotyrosine or to stabilize electrostatic interactions at

physiological pH. Furthermore, it serves as a "masked" precursor for 3-aminotyrosine, enabling

orthogonal bio-conjugation strategies.

This guide details the strategic integration of Boc-3-nitro-L-tyrosine into peptide workflows,

focusing on synthesis, on-resin modification, and functional assays.

Scientific Rationale & Mechanism
The pKa Modulation Effect
The electron-withdrawing nitro group (
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) at the ortho position of the phenol ring dramatically increases the acidity of the hydroxyl
group.

Native Tyrosine pKa: ~10.0 (Protonated/Neutral at pH 7.4)

3-Nitrotyrosine pKa: ~7.0–7.5 (Significant population of Deprotonated/Anionic species at pH

7.4)

Application in Drug Design: By substituting Tyrosine with 3-Nitrotyrosine in a ligand,

researchers can test if a specific proton transfer or electrostatic interaction (salt bridge) is

critical for receptor binding without altering steric bulk significantly. It is a robust mimic for

phosphotyrosine in SH2 domain inhibitors due to its anionic character.

Orthogonal Precursor (The "Trojan Horse" Strategy)
The nitro group is chemically inert to standard Boc-SPPS deprotection conditions (TFA) and

coupling reagents. However, it can be selectively reduced to an aromatic amine (3-

aminotyrosine). This amine is highly nucleophilic compared to the N-terminus or other side

chains (at controlled pH), allowing for site-specific labeling with fluorophores, biotin, or cross-

linkers.

Protocol A: Solid-Phase Peptide Synthesis (SPPS)
Incorporation
Context: This protocol assumes a standard Boc-chemistry workflow (TFA deprotection / HF

cleavage), though the building block can also be adapted for solution-phase synthesis.

Reagents Required
Resin: MBHA or PAM resin (0.5 mmol/g loading).

Amino Acid: Boc-3-nitro-L-tyrosine (Boc-Tyr(3-NO2)-OH).

Coupling Agents: DIC (Diisopropylcarbodiimide) / HOBt (Hydroxybenzotriazole).

Solvent: DMF (N,N-Dimethylformamide), DCM (Dichloromethane).[1]

Deprotection: 50% TFA in DCM.[2]
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Step-by-Step Methodology
Resin Preparation:

Swell resin in DCM for 30 minutes.

Wash 3x with DMF.[1]

Coupling (The Active Ester Method):

Rationale: We use DIC/HOBt to minimize racemization. The phenolic hydroxyl of 3-

nitrotyrosine is acidic but generally does not require protection during coupling if 1

equivalent is used, though O-acylation is a risk if excess activated acid is present.

Mix: Dissolve Boc-Tyr(3-NO2)-OH (3.0 eq) and HOBt (3.0 eq) in minimal DMF.

Activate: Add DIC (3.0 eq) and stir for 5 minutes at room temperature.

Reaction: Add the mixture to the resin-bound amine.[1] Shake for 2–4 hours.

Monitoring: Perform Kaiser Test. If blue (incomplete), recouple using HATU/DIEA for 1

hour.

Deprotection Cycle:

Wash resin 3x with DCM.[1]

Treat with 50% TFA/DCM (2 min pre-wash, then 20 min reaction).

Note: The nitro group is stable in TFA.

Wash 3x DCM, 2x DMF, 2x 10% DIEA/DCM (Neutralization).

Cleavage (Final):

Standard HF cleavage (if using Boc/Bzl strategy) or TFMSA. The nitro group is stable to

HF conditions (0°C, 1 hour).
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Protocol B: On-Resin Reduction to 3-Aminotyrosine
Context: Converting the inert nitro group into a reactive amine for labeling or cyclization. This is

best performed on-resin to prevent intermolecular cross-linking.

Reagents
Reducing Agent: Tin(II) Chloride Dihydrate (

).

Solvent: DMF.

Additive: Thiophenol (optional, accelerates reaction).

Step-by-Step Methodology
Preparation:

Ensure the N-terminus is protected (e.g., Boc group still on) if you want to avoid side

reactions with the N-terminal amine, although the aromatic amine is less basic (pKa ~4.7)

than the alpha-amine.

Wash resin 3x with DMF.[1]

Reduction Reaction:

Prepare a 2M solution of

in DMF.

Add solution to the resin (ensure resin is fully covered).

Shake at room temperature for 4–8 hours.

Visual Check: The resin color often shifts from yellow (nitro) to colorless/light tan (amine).

Washing (Critical):

Tin salts can adhere to the resin. Wash extensively:
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3x DMF.[1]

3x DMF/Water (1:1).

3x Methanol (to shrink and remove salts).

3x DMF.[1]

Validation:

Cleave a small aliquot. Analyze via LC-MS.

Mass Shift: Expect a loss of 30 Da (Transformation of

[46 Da] to

[16 Da]).

Visualizing the Workflow
The following diagram illustrates the decision matrix for using Boc-3-nitro-L-tyrosine in

inhibitor design and conjugation.
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Caption: Workflow for utilizing Boc-3-nitro-L-tyrosine as either an electrostatic probe or a

conjugation scaffold.
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Data Summary: Comparative Properties
Property L-Tyrosine (Native) 3-Nitro-L-Tyrosine

3-Amino-L-
Tyrosine

Phenolic pKa ~10.0 ~7.2
~10.0 (Amine pKa

~4.7)

Charge at pH 7.4 Neutral Partial Negative Zwitterionic

Electronic Nature Electron Rich Electron Deficient
Electron Rich

(Nucleophilic)

Fluorescence
Intrinsic

(280ex/303em)
Quenched/Low Distinct (Shifted)

Primary Use Native Structure
pKa Probe, pTyr

Mimic
Crosslinking, Labeling

Troubleshooting & Expert Tips
Solubility: Boc-3-nitro-L-tyrosine is hydrophobic. Ensure it is fully dissolved in DMF before

adding coupling reagents. If precipitation occurs, add a small amount of NMP (N-methyl-2-

pyrrolidone).

Racemization: The electron-withdrawing nitro group makes the alpha-proton slightly more

acidic, increasing racemization risk during activation. Always use HOBt or Oxyma Pure as a

suppressor. Avoid prolonged pre-activation times.

Analysis: In HPLC, the nitro-peptide will be more hydrophobic (elute later) than the amino-

peptide (elute earlier). Use this shift to monitor the reduction reaction efficiency.

Storage: Store the raw material at -20°C. It is hygroscopic; allow to warm to room

temperature before opening to prevent water condensation which hydrolyzes the Boc group

over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. peptide.com [peptide.com]

3. journals.sagepub.com [journals.sagepub.com]

To cite this document: BenchChem. [Advanced Application Note: Boc-3-nitro-L-tyrosine in
Drug Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3037717/docs#advanced-application-note-boc-3-
nitro-l-tyrosine-in-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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